N-(2-Methoxy-5-nitrophenyl)acetamide

• IUPAC Name: N-(2-methoxy-5-nitrophenyl)acetamide
• InChI: InChI=1S/C9H10N2O4/c1-6(12)10-8-5-7(11(13)14)3-4-9(8)15-2/h3-5H,1-2H3,(H,10,12)
• InChI Key: LNEITKYWXMCTLP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])OC
• Molecular Formula: C9H10N2O4
• DSSTOX Substance ID: DTXSID7067792
• Molecular Weight: 210.19 g/mol
• CAS RN: 33721-54-9

Description

“N-(2-Methoxy-5-nitrophenyl)acetamide” is a chemical compound with the molecular formula C9H10N2O4. It has a molecular weight of 210.19 g/mol. The IUPAC name for this compound is this compound.

Molecular Structure Analysis

The molecular structure of “this compound” includes a nitro group that is less coplanar, with a 12.8 (5)° twist about the C—N bond. The acetamido group is considerably less coplanar with the central ring, having a 25.4 (5)° twist about the C—N bond to the ring.

Physical And Chemical Properties Analysis

“this compound” has a molecular weight of 210.19 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4. The compound has a rotatable bond count of 2. The exact mass and the monoisotopic mass of the compound is 210.06405680 g/mol. The topological polar surface area is 84.2 Ų. The compound has a heavy atom count of 15.

Scientific Research Applications

Sensitized Lanthanide-Ion Luminescence

N-(2-Methoxy-5-nitrophenyl)acetamide is used in the synthesis of ligands for lanthanide-ion complexes. These complexes, when studied through spectroscopic, structural, and theoretical investigations, demonstrate interesting absorption properties. This compound plays a role in facilitating longer wavelength sensitization in these complexes, which is significant for applications in luminescence (Andrews et al., 2009).

Green Synthesis of Azo Disperse Dyes

In the field of dye production, this compound serves as an important intermediate. A novel Pd/C catalyst was used for the hydrogenation of this compound to produce N-(3-amino-4-methoxyphenyl)acetamide, a key component in the manufacture of azo disperse dyes, highlighting its utility in more environmentally friendly synthesis methods (Zhang, 2008).

Synthesis of Antimalarial Agents

This compound is also involved in the synthesis of a series of antimalarial agents. The process involves multiple steps, including the conversion of substituted phenyl analogues into acetamides, which demonstrates its significance in medicinal chemistry for developing treatments against malaria (Werbel et al., 1986).

Density Functional Theory Investigations

This compound and its derivatives have been studied using density functional theory (DFT). These investigations shed light on the electronic properties and steric effects of such compounds, which are crucial for understanding their behavior in various chemical contexts (Al‐Sehemi et al., 2017).

Bioactive Nitrosylated and Nitrated Derivatives

Research has shown that microbes can transform this compound into bioactive nitrosylated and nitrated derivatives. This transformation is of interest in understanding the metabolic pathways of microbes and their potential applications in biotechnology (Girel et al., 2022).

Solvatochromism Studies

This compound is studied for its solvatochromic properties, particularly the effects of bifurcate hydrogen bonding on its infrared spectrum and dipole moment in various solutions. Such studies are crucial in physical chemistry for understanding molecular interactions in different solvents (Krivoruchka et al., 2004).

Safety and Hazards

The safety data sheet for “N-(2-Methoxy-5-nitrophenyl)acetamide” suggests that it should be handled in a well-ventilated place. Contact with skin and eyes should be avoided, and dust formation should be prevented. In case of accidental ingestion or inhalation, medical attention should be sought immediately.

Future Directions

As of now, “N-(2-Methoxy-5-nitrophenyl)acetamide” is primarily used for research and development purposes. Its future directions would depend on the outcomes of these research studies.

Synthesis routes and methods I

Procedure details

504 g (3 mol) of 2-amino-4-nitro-1-methoxybenzene are introduced into 860 ml of acetic acid and 600 ml of water (or the combined main filtrate and first wash filtrate of a previous batch) and the mixture is heated to 80° C. 358 g (3.2 mol) of acetic anhydride are added dropwise in the course of 10 minutes. The mixture is subsequently stirred at 80° C. for 4 hours, and then cooled to room temperature, while stirring, by removing the heating bath and finally to 15° C. The pale yellow needles which have precipitated are filtered off with suction, washed with 300 ml of 60% strength acetic acid and 1500 ml of water in several portions and dried.

Synthesis routes and methods II

Procedure details

2-Methoxy-5-nitroaniline 23 (13.17 gm, 0.078 moles) was dissolved in 60 ml tetrahydrofuran (THF) at room temperature under argon. Acetic anhydride (11.1 ml, 0.118 moles) was added. An orange solution was formed. The mixture was evaporated under reduced pressure, and kept under vacuum overnight to give N-(2-Methoxy-5-nitrophenyl)acetamide 24 (1H NMR (CDCl3) δ 9.20, 1H, br s; 7.99, 1H, d; 6.95, 1H, d; 4.02, 3H, s; 3.12, 1H, s; 2.26, 3H, s), which was suspended in 115 ml ethanol. 5% Palladium on carbon (8.05 gm) was added, followed by the slow addition of 8.05 ml hydrazine hydrate (1 ml/5 minutes). After 90 minutes of heating, TLC indicated the reduction was complete. The mixture was filtered and the cake was washed with six 100 ml portions of methanol. The combined filtrate was concentrated under reduced pressure, taken up in 100 ml methanol and filtered again through Celite. The filtrate was concentrated to an oil and triturated with DCM and methanol to give crystals of N-(3-amino-6-methoxyphenyl)acetamide 25 (12.8 gm, 91% from 23) in two crops. 1H NMR (CDCl3) δ 7.85, 1H, m; 7.80, 1H, br s; 6.67, 1H, d; 6.37, 1H, dd; 3.79, 3H, s; 3.5, 2H, br; 2.17, 3H, s.